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Compound of Interest

Compound Name: n,n-Dimethylpentadecanamide

Cat. No.: B15469286 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the synthesis of N,N-
dimethylpentadecanamide, a long-chain fatty acid amide. The document details two primary

synthetic pathways, provides in-depth experimental protocols, and presents relevant

physicochemical data for researchers in organic chemistry and drug development.

Introduction
N,N-dimethylpentadecanamide is a saturated fatty acid amide with a 15-carbon chain. Fatty

acid amides are a class of lipid molecules that have garnered significant interest in biochemical

and pharmacological research due to their diverse biological activities. The synthesis of specific

N,N-dimethylated fatty amides is crucial for the development of new chemical entities and for

studying their physiological roles. This guide outlines the most common and effective methods

for the laboratory-scale synthesis of N,N-dimethylpentadecanamide.

Synthetic Pathways
Two primary pathways are commonly employed for the synthesis of N,N-
dimethylpentadecanamide from its precursor, pentadecanoic acid.

Pathway 1: The Acyl Chloride Route. This is a two-step process that involves the activation

of the carboxylic acid to a more reactive acyl chloride, followed by amidation.
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Pathway 2: Direct Thermal Amidation. This one-pot method involves the direct reaction of the

carboxylic acid with dimethylamine at elevated temperatures.

Below is a logical diagram illustrating the general workflow for the synthesis of N,N-
dimethylpentadecanamide.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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